N-tert-butyl-2-[[(E)-3-pyridin-2-ylprop-2-enoyl]amino]benzamide

• IUPAC Name: N-tert-butyl-2-[[(E)-3-pyridin-2-ylprop-2-enoyl]amino]benzamide
• InChI: InChI=1S/C19H21N3O2/c1-19(2,3)22-18(24)15-9-4-5-10-16(15)21-17(23)12-11-14-8-6-7-13-20-14/h4-13H,1-3H3,(H,21,23)(H,22,24)/b12-11+
• InChI Key: WGRHNBKMSWIELW-VAWYXSNFSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1=CC=CC=C1NC(=O)C=CC2=CC=CC=N2
• Isomeric SMILES: CC(C)(C)NC(=O)C1=CC=CC=C1NC(=O)/C=C/C2=CC=CC=N2
• Molecular Formula: C19H21N3O2
• Molecular Weight: 323.4 g/mol

Description

N-tert-butyl-2-[[(E)-3-pyridin-2-ylprop-2-enoyl]amino]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and biochemistry. This compound is commonly referred to as a selective inhibitor of the protein kinase CK2, which is a key enzyme involved in various cellular processes.

Mechanism of Action

The mechanism of action of N-tert-butyl-2-[[(E)-3-pyridin-2-ylprop-2-enoyl]amino]benzamide involves the inhibition of the protein kinase CK2, which is a key enzyme involved in various cellular processes. This inhibition leads to the disruption of various signaling pathways, which ultimately leads to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-tert-butyl-2-[[(E)-3-pyridin-2-ylprop-2-enoyl]amino]benzamide have been extensively studied. It has been shown to induce apoptosis, inhibit angiogenesis, and modulate the immune response. Furthermore, it has also been shown to have anti-inflammatory properties, which make it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-tert-butyl-2-[[(E)-3-pyridin-2-ylprop-2-enoyl]amino]benzamide is its high selectivity for CK2, which makes it a valuable tool for studying the role of this enzyme in various cellular processes. Furthermore, it has also been shown to have low toxicity, which makes it suitable for use in in vitro and in vivo experiments. However, one of the main limitations of this compound is its poor solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of N-tert-butyl-2-[[(E)-3-pyridin-2-ylprop-2-enoyl]amino]benzamide. One of the main areas of focus is the development of more efficient synthesis methods that can overcome the limitations of the current method. Furthermore, there is also a need for more in-depth studies on the mechanism of action of this compound, as well as its potential applications in various fields of scientific research. Finally, there is also a need for more studies on the pharmacokinetics and pharmacodynamics of this compound, which will be essential for its eventual clinical use.

Synthesis Methods

The synthesis of N-tert-butyl-2-[[(E)-3-pyridin-2-ylprop-2-enoyl]amino]benzamide involves several steps, starting with the reaction of 2-aminobenzonitrile with tert-butyl chloroformate to form the tert-butyl carbamate. This intermediate is then reacted with 2-pyridinecarboxaldehyde to form the Schiff base, which is then reduced to the amine using sodium borohydride. The resulting amine is then reacted with 2-(2-oxo-2-phenylethyl)pyridine-3-carboxylic acid to form the final product.

Scientific Research Applications

N-tert-butyl-2-[[(E)-3-pyridin-2-ylprop-2-enoyl]amino]benzamide has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of this compound is in the field of cancer research, where it has been shown to inhibit the growth and proliferation of cancer cells. Furthermore, it has also been studied for its potential applications in the treatment of various other diseases, including Alzheimer's disease, Parkinson's disease, and diabetes.